Cas no 2249695-43-8 (4-(dimethylamino)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}but-2-en-1-one)

• Product Name: 4-(dimethylamino)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}but-2-en-1-one
• CAS No: 2249695-43-8
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5411826
• PubChem ID: 138045949
• Update Time: 2025-07-01

4-(dimethylamino)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(5,7-Dihydropyrrolo[3,4-d]pyrimidin-6-yl)-4-(dimethylamino)but-2-en-1-one
• 2249695-43-8
• 4-(dimethylamino)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}but-2-en-1-one
• Z2499945516
• EN300-26593079
• 1-(5,7-Dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)-4-(dimethylamino)-2-buten-1-one
• 4-(dimethylamino)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}but-2-en-1-one

• Inchi： 1S/C12H16N4O/c1-15(2)5-3-4-12(17)16-7-10-6-13-9-14-11(10)8-16/h3-4,6,9H,5,7-8H2,1-2H3
• InChI Key： UXJHDYIOVOWJEX-UHFFFAOYSA-N
• SMILES： C(N1CC2=CN=CN=C2C1)(=O)C=CCN(C)C

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 443.4±45.0 °C(Predicted)
• pka: 7.97±0.28(Predicted)

Additional information on 4-(dimethylamino)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}but-2-en-1-one

Introduction to 4-(dimethylamino)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}but-2-en-1-one (CAS No. 2249695-43-8)

4-(dimethylamino)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}but-2-en-1-one, identified by its CAS number 2249695-43-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class of heterocycles, which are well-known for their broad spectrum of biological activities and utility in drug discovery. The presence of a butenone moiety and a dimethylamino group in its molecular framework suggests potential for diverse chemical reactivity and biological function.

The pyrrolo[3,4-d]pyrimidin core is a privileged scaffold in medicinal chemistry, frequently employed in the design of kinase inhibitors, antiviral agents, and anticancer drugs. Its fused bicyclic structure provides a rigid framework that can be modulated to interact with specific biological targets. In particular, derivatives of this scaffold have been extensively studied for their ability to modulate enzyme activity and cellular signaling pathways. The compound in question (4-(dimethylamino)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}but-2-en-1-one) incorporates a butenone group at the 1-position and a dimethylamino substituent at the 4-position, which may contribute to its unique pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high precision. The dimethylamino group is known to enhance solubility and metabolic stability while also serving as a hydrogen bond acceptor or donor depending on the context. The butenone moiety can participate in Michael addition reactions or act as an electrophile in various catalytic systems. These features make 4-(dimethylamino)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}but-2-en-1-one a promising candidate for further exploration in drug development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The pyrrolopyrimidine core can be further functionalized to introduce additional substituents that enhance binding affinity or selectivity for specific targets. For instance, modifications at the 6-position of the pyrrolopyrimidine ring have been shown to influence kinase inhibition profiles significantly. The presence of the butenone group provides a versatile handle for further derivatization via cross-coupling reactions or oxidation processes.

The dimethylamino group not only contributes to the overall charge distribution but also influences solubility and pharmacokinetic properties. In drug discovery pipelines, compounds with favorable solubility profiles are often preferred as they tend to exhibit better oral bioavailability and reduced toxicity. Additionally, the amine functionality can be exploited for prodrug strategies or conjugation with targeting ligands, expanding its utility beyond simple small-molecule inhibitors.

In recent years, there has been growing interest in developing inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various diseases including cancer and inflammation. Pyrrolopyrimidine derivatives have emerged as effective tools for disrupting PPIs due to their ability to mimic peptide binding motifs or interfere with protein conformational changes. The compound 4-(dimethylamino)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}but-2-en-1-one, with its unique structural features, may offer new insights into PPI modulation strategies.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include condensation reactions between appropriate precursors followed by functional group interconversions. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions can be employed to introduce complexity into the molecular structure efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary if enantiopure forms are desired for biological evaluation.

Once synthesized,4-(dimethylamino)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}but-2-en-1-one can be subjected to rigorous biological testing to assess its activity against relevant targets. High-throughput screening (HTS) platforms are commonly used to identify compounds with promising initial activity before proceeding to more detailed characterization. Structure-activity relationship (SAR) studies help refine the molecular framework by identifying key structural elements responsible for biological efficacy.

The integration of machine learning models into drug discovery workflows has accelerated the process of identifying lead compounds significantly. These models can predict binding affinities based on molecular descriptors derived from quantum mechanical calculations or experimental data. By leveraging such computational tools,4-(dimethylamino)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}but-2-en-1-one could be optimized rapidly for improved potency and selectivity.

In conclusion,4-(dimethylamino)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}but-2-en-1-one (CAS No. 2249695-43-8) represents an intriguing molecule with potential applications in pharmaceutical research and development. Its structural features—particularly the pyrrolo[3,4-d]pyrimidin core,butenone moiety,and dimethylamino substituent—make it a versatile scaffold for further exploration via synthetic chemistry and biological evaluation. As our understanding of disease mechanisms continues to evolve,compounds like this one will play an increasingly important role in developing novel therapeutic strategies.